Cas no 1219972-62-9 (2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride)

• Product Name: 2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride
• CAS No: 1219972-62-9
• MF: C₁₃H₂₁ClN₂O
• MW: 256.771642446518
• CID: 1078517
• PubChem ID: 56831872
• Update Time: 2025-10-29

2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-benzyl-N-ethyl-2-methylpropanamide hydrochloride
• 2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride
• 2-amino-N-benzyl-N-ethyl-2-methylpropanamide;hydrochloride
• AKOS015848024
• 1219972-62-9

• MDL： MFCD13562118
• Inchi： 1S/C13H20N2O.ClH/c1-4-15(12(16)13(2,3)14)10-11-8-6-5-7-9-11;/h5-9H,4,10,14H2,1-3H3;1H
• InChI Key： IQXJUALMRAACCM-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)(C)N)N(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.1342410g/mol
• Monoisotopic Mass: 256.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride

Introduction to 2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride (CAS No. 1219972-62-9)

2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1219972-62-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This amide derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The molecular structure, characterized by a benzyl group, an ethyl side chain, and a methyl-substituted propanamide backbone, suggests versatile reactivity and binding properties that make it a valuable candidate for further exploration.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, which is a critical factor for pharmaceutical formulations. This improved solubility profile facilitates its use in various biomedical applications, including in vitro assays and potentially in vivo studies. The benzyl and ethyl substituents contribute to the compound's ability to interact with biological targets, while the amide functionality provides a hinge-like flexibility that can be exploited in designing molecules with specific pharmacological activities.

In recent years, there has been growing interest in amide-based compounds due to their diverse biological activities and synthetic accessibility. The structure-activity relationships (SAR) of amides have been extensively studied, revealing their potential as intermediates or lead compounds in the development of novel therapeutics. Specifically, the N-benzyl moiety in 2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride is known to influence the compound's binding affinity and metabolic stability, making it an attractive scaffold for medicinal chemists.

Current research in the pharmaceutical industry increasingly emphasizes the development of small molecules with optimized pharmacokinetic profiles. The hydrochloride salt form of this compound not only improves solubility but also ensures better crystalline stability, which is essential for industrial-scale production and formulation. These properties make it a promising candidate for further investigation in drug development pipelines.

One of the most compelling aspects of 2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride is its potential role as a precursor in the synthesis of more complex pharmacophores. The presence of multiple reactive sites—such as the amide bond, the benzyl group, and the ethyl side chain—allows for structural modifications that can fine-tune biological activity. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where initial leads are modified to improve efficacy, selectivity, and pharmacokinetic properties.

The benzyl group, in particular, has been widely utilized in medicinal chemistry due to its ability to enhance binding interactions through hydrophobic effects and π-stacking interactions. In 2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride, this group is positioned strategically to interact with biological targets, making it a key feature for drug design considerations. Additionally, the ethyl side chain provides an opportunity for further derivatization, allowing researchers to explore different chemical spaces and identify novel analogs with enhanced therapeutic potential.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques combined with molecular docking studies have been instrumental in identifying promising molecules like 2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride. These methods allow researchers to predict binding affinities and rank compounds based on their predicted interactions with biological targets. Such computational approaches have accelerated the drug discovery process significantly.

The amide functionality itself is a critical component of many bioactive molecules. It serves as a hinge region that can modulate conformational flexibility and binding properties. In 2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride, the amide bond is flanked by bulky substituents that can influence its rotational freedom and thus its interaction with biological targets. This structural feature makes it an interesting candidate for further exploration in designing molecules with specific pharmacological profiles.

Moreover, the hydrochloride salt form contributes to the compound's overall stability under various storage conditions. This stability is crucial for ensuring consistent performance throughout clinical trials and commercialization processes. The improved solubility also facilitates formulation into different dosage forms, such as tablets or injectables, expanding its potential therapeutic applications.

In conclusion, 2-Amino-N-benzyl-N-ethyl-2-methylpropanamidehydrochloride (CAS No. 1219972-62-9) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising a benzyl group, an ethyl side chain, and a methyl-substituted propanamide backbone—make it an attractive scaffold for designing novel therapeutics. The hydrochloride salt form enhances its solubility and stability, making it well-suited for further exploration in drug discovery pipelines.